Cas no 533869-21-5 (N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide)

• Product Name: N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
• CAS No: 533869-21-5
• MF: C₂₂H₁₇ClN₄O₄S
• MW: 468.912782430649
• CID: 5835858
• PubChem ID: 2158878
• Update Time: 2025-07-17

N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[(methylphenylamino)sulfonyl]-
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
• AKOS024583516
• F0559-0037
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
• Oprea1_787200
• 533869-21-5

• Inchi： 1S/C22H17ClN4O4S/c1-27(16-7-3-2-4-8-16)32(29,30)17-13-11-15(12-14-17)20(28)24-22-26-25-21(31-22)18-9-5-6-10-19(18)23/h2-14H,1H3,(H,24,26,28)
• InChI Key： MSUKKIYEIQSAMD-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=C(S(N(C)C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 468.0659039g/mol
• Monoisotopic Mass: 468.0659039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• pka: 9.59±0.70(Predicted)

Additional information on N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide

N-[5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide (CAS No. 533869-21-5): An Overview

N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide (CAS No. 533869-21-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide is characterized by a benzamide core linked to a 1,3,4-oxadiazole ring and a sulfonamide group. The presence of these functional groups imparts unique pharmacological properties to the molecule. The chlorophenyl substituent on the oxadiazole ring and the methyl(phenyl)sulfamoyl group on the benzamide core contribute to its overall stability and bioavailability.

Recent studies have highlighted the potential of N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The study also noted that the compound's sulfonamide group plays a crucial role in its antibacterial efficacy by inhibiting bacterial dihydropteroate synthase (DHPS), an essential enzyme in bacterial folate biosynthesis.

In addition to its antimicrobial properties, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide has shown promise in the treatment of inflammatory conditions. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study suggested that the oxadiazole ring and chlorophenyl substituent contribute to its anti-inflammatory activity by modulating key signaling pathways involved in inflammation.

The anticancer potential of N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide has also been explored. A 2019 study in the Cancer Letters journal found that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. The sulfonamide group and chlorophenyl substituent are believed to play critical roles in these anticancer activities.

The pharmacokinetic properties of N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide have been investigated to ensure its suitability for therapeutic use. A 2018 study in the Pharmacological Research journal reported that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development. The study also noted that the compound's low toxicity profile and minimal side effects enhance its therapeutic potential.

In conclusion, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide (CAS No. 533869-21-5) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies continue to explore its potential applications and mechanisms of action, contributing to the advancement of medicinal chemistry and drug discovery.